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Compound of Interest

Compound Name: Diethyl trisulfide

Cat. No.: B1294429

An In-depth Technical Guide to Diethyl Trisulfide and its Chemical Synonyms for
Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl trisulfide, a volatile organosulfur compound, is a subject of growing interest in various
scientific fields, from flavor chemistry to potential therapeutic applications. This technical guide
provides a comprehensive overview of diethyl trisulfide, focusing on its nomenclature,
experimental protocols for its analysis, and an exploration of the biological signaling pathways
modulated by related trisulfide compounds. This document is intended to serve as a core
resource for researchers, scientists, and professionals involved in drug development and
related disciplines.

Synonyms and Chemical Identifiers for Diethyl
Trisulfide

Accurate and consistent identification of chemical compounds is crucial in scientific literature
and databases. Diethyl trisulfide is known by several synonyms and is cataloged under
various chemical identifiers. The following table summarizes the key nomenclature and
registration information for diethyl trisulfide.[1][2]
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Identifier Type

Value

IUPAC Name

(ethyltrisulfanyl)ethane

Systematic Name

3,4,5-Trithiaheptane

Common Synonyms

Diethyl trisulphide, Ethyl trisulfide,

Diethyltrisulfane

CAS Number 3600-24-6

PubChem CID 77151

ChEBI ID CHEBI:167087

EINECS Number 222-754-1

FEMA Number 4029

inChi InChl=1S/C4H10S3/c1-3-5-7-6-4-2/h3-4H2,1-
2H3

InChiKey OPMRTBDRQRSNDN-UHFFFAOYSA-N

SMILES CCsSsscc

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of scientific

research. This section provides an overview of experimental protocols for the synthesis and

analysis of diethyl trisulfide and related volatile sulfur compounds.

Synthesis of Dialkyl Trisulfides

While a specific, detailed protocol for the synthesis of diethyl trisulfide is not readily available

in the reviewed literature, a general method for the preparation of dialkyl trisulfides can be

adapted. One common approach involves the reaction of an alkyl halide with a trisulfide-

donating reagent.[3][4]

Representative Protocol for the Synthesis of a Symmetrical Dialkyl Trisulfide:

o Materials:
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o Alkyl Halide (e.g., Ethyl bromide)

o Sodium sulfide nonahydrate (Na=S-9H20)
o Elemental Sulfur (S)

o Ethanol

o Deionized Water

o Diethyl ether

o Anhydrous magnesium sulfate (MgSOa)

Procedure:

o Preparation of Sodium Trisulfide Solution: In a round-bottom flask equipped with a reflux
condenser and a magnetic stirrer, dissolve sodium sulfide nonahydrate in a minimal
amount of deionized water.

o Add elemental sulfur (in a 2:1 molar ratio to sodium sulfide) and ethanol to the flask.

o Heat the mixture to reflux with vigorous stirring for 2-3 hours to facilitate the formation of
the sodium trisulfide solution.

o Reaction with Alkyl Halide: To the freshly prepared sodium trisulfide solution, add the alkyl
halide (e.g., ethyl bromide) dropwise over a period of 30 minutes while maintaining the
reflux.

o Continue to reflux the reaction mixture for an additional 4-6 hours.

o Work-up: After cooling to room temperature, extract the mixture with diethyl ether. Wash
the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

o Purification: Remove the solvent under reduced pressure. The crude product can be
purified by vacuum distillation.
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Analytical Protocols: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds
like diethyl trisulfide. The following is a representative protocol for the analysis of volatile
sulfur compounds in a liquid matrix.[5][6][7]

o Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):
o Place a 10 mL liquid sample in a 20 mL headspace vial.

o For enhanced sensitivity, especially in aqgueous matrices, add NaCl (e.g., to a final
concentration of 20% wi/v) and a chelating agent like EDTA (e.g., 1% w/v).

o Equilibrate the sample at a controlled temperature (e.g., 35-50°C) for a set time (e.g., 15
minutes).

o Expose a SPME fiber (e.g., 50/30 um DVB/CAR/PDMS) to the headspace of the vial for a
defined extraction time (e.g., 30 minutes) at the same temperature.

e GC-MS Instrumentation and Conditions:
o Gas Chromatograph: Agilent 6890 Series or similar.
o Mass Spectrometer: Agilent 5975C Network Mass Selective Detector or similar.
o Column: Rxi-5Sil capillary column (30 m x 0.25 mm x 0.25 yum) or equivalent.
o Injector: Splitless mode, 250°C.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Oven Temperature Program:
= |nitial temperature: 40°C, hold for 2 minutes.

» Ramp: Increase to 150°C at 15°C/min.
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s Hold: Maintain at 150°C for 2 minutes.

o Mass Spectrometer Conditions:

lonization Mode: Electron Impact (El) at 70 eV.

Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Scan Range: m/z 30-400.

Quantitative Data

Quantitative data is essential for characterizing chemical compounds and understanding their
behavior. This section presents available quantitative data for diethyl trisulfide.

Mass Spectrometry Fragmentation

The mass spectrum of diethyl trisulfide obtained by electron ionization (El) shows a
characteristic fragmentation pattern that can be used for its identification. The NIST WebBook
provides a reference mass spectrum for diethyl trisulfide.[8]

m/z Relative Intensity (%) Possible Fragment

29 100 [C2Hs]*

61 85 [C2HsS]*

64 70 [S2]*

93 60 [C2HsS2]*

122 20 [CaH10S2]* (M-S)

154 15 [CaH10S3]* (Molecular lon)

Note: Relative intensities are approximate and can vary depending on the instrument and
conditions.
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Signaling Pathways and Biological Activity

Disclaimer:Direct research on the specific signaling pathways modulated by diethyl trisulfide
Is limited in the current scientific literature. However, extensive research has been conducted
on a closely related organosulfur compound, diallyl trisulfide (DATS), found in garlic. The
following information on signaling pathways is based on studies of DATS and is presented here
as a representative example of how a trisulfide compound may interact with biological systems.
The direct applicability of these pathways to diethyl trisulfide requires further investigation.

Diallyl trisulfide has been shown to modulate a variety of signaling pathways, primarily in the
context of cancer and cardiovascular health.[9][10][11][12][13][14][15][16]

Anticancer and Anti-inflammatory Signaling

DATS has been demonstrated to exert anticancer and anti-inflammatory effects by modulating
several key signaling pathways, including the NF-kB and MAPK pathways.[14][17]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1294429?utm_src=pdf-body
https://www.benchchem.com/product/b1294429?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Multifaceted_Biological_Activities_of_Diallyl_Trisulfide_A_Technical_Guide.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2024.1450836/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988081/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11431890/
https://www.mdpi.com/1422-0067/25/18/9831
https://pubmed.ncbi.nlm.nih.gov/29087013/
https://pubmed.ncbi.nlm.nih.gov/20959517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5578035/
https://pubmed.ncbi.nlm.nih.gov/29087013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8691120/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Extracellular activates

Reactive Oxygen
Species (ROS)

induces INK/ERK

Diallyl Trisulfide
(DATS)

Intracellular

induces Apoptosis

activates

jjjjjjjjj

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Diallyl Trisulfide
(DATS)

inhibits

1 Reactive Oxygen
Species (ROS)

PSTAT3 (Tyr705) induces

Nuclear Translocation

Target Gene Expression
(e.g., anti-apoptotic)

1
inHibits

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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